Cas no 1351630-64-2 ([(2,5-dimethylphenyl)methyl]hydrazine hydrochloride)
[(2,5-dimethylphenyl)methyl]hydrazine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- [(2,5-dimethylphenyl)methyl]hydrazine hydrochloride
-
- MDL: MFCD16660418
- Inchi: 1S/C9H14N2.ClH/c1-7-3-4-8(2)9(5-7)6-11-10;/h3-5,11H,6,10H2,1-2H3;1H
- InChI Key: PSDHWTKKEMFFLD-UHFFFAOYSA-N
- SMILES: N(CC1=CC(C)=CC=C1C)N.[H]Cl
Computed Properties
- Exact Mass: 186.092
- Monoisotopic Mass: 186.092
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 114
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38A^2
[(2,5-dimethylphenyl)methyl]hydrazine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D208126-100mg |
(2,5-dimethylbenzyl)hydrazine hydrochloride |
1351630-64-2 | 100mg |
$ 95.00 | 2022-04-29 | ||
| TRC | D208126-500mg |
(2,5-dimethylbenzyl)hydrazine hydrochloride |
1351630-64-2 | 500mg |
$ 320.00 | 2022-04-29 | ||
| TRC | D208126-1g |
(2,5-dimethylbenzyl)hydrazine hydrochloride |
1351630-64-2 | 1g |
$ 500.00 | 2022-04-29 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1145572-100mg |
(2,5-Dimethylbenzyl)hydrazine hydrochloride |
1351630-64-2 | 97% | 100mg |
¥1636 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1145572-250mg |
(2,5-Dimethylbenzyl)hydrazine hydrochloride |
1351630-64-2 | 97% | 250mg |
¥2340 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1145572-1g |
(2,5-Dimethylbenzyl)hydrazine hydrochloride |
1351630-64-2 | 97% | 1g |
¥6084 | 2023-04-15 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01032515-1g |
(2,5-Dimethylbenzyl)hydrazine hydrochloride |
1351630-64-2 | 95% | 1g |
¥5070.0 | 2023-04-02 | |
| Enamine | EN300-237450-0.05g |
[(2,5-dimethylphenyl)methyl]hydrazine hydrochloride |
1351630-64-2 | 95% | 0.05g |
$707.0 | 2024-06-19 | |
| Enamine | EN300-237450-0.1g |
[(2,5-dimethylphenyl)methyl]hydrazine hydrochloride |
1351630-64-2 | 95% | 0.1g |
$741.0 | 2024-06-19 | |
| Enamine | EN300-237450-0.25g |
[(2,5-dimethylphenyl)methyl]hydrazine hydrochloride |
1351630-64-2 | 95% | 0.25g |
$774.0 | 2024-06-19 |
[(2,5-dimethylphenyl)methyl]hydrazine hydrochloride Related Literature
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
Additional information on [(2,5-dimethylphenyl)methyl]hydrazine hydrochloride
Introduction to [(2,5-dimethylphenyl)methyl]hydrazine hydrochloride (CAS No. 1351630-64-2)
[(2,5-dimethylphenyl)methyl]hydrazine hydrochloride, with the chemical identifier CAS No. 1351630-64-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This hydrazine derivative, characterized by its hydrochloride salt form, has garnered attention due to its versatile applications in the development of novel therapeutic agents and intermediates. The molecular structure of this compound, featuring a phenyl ring substituted with two methyl groups at the 2- and 5-positions, combined with a hydrazine moiety, endows it with unique chemical properties that make it valuable in synthetic chemistry.
The2,5-dimethylphenyl moiety contributes to the compound's stability and reactivity, making it a useful building block in organic synthesis. The presence of the hydrazine group allows for further functionalization, enabling the creation of more complex molecules. In recent years, there has been growing interest in hydrazine derivatives due to their potential roles as pharmacophores in drug design. Specifically, compounds containing the hydrazine group have been explored for their antimicrobial, anti-inflammatory, and anticancer properties.
Recent research has highlighted the importance of[(2,5-dimethylphenyl)methyl]hydrazine hydrochloride in the development of novel therapeutic strategies. For instance, studies have demonstrated its utility as an intermediate in the synthesis of hydrazinoalkanes, which are known for their biological activity. These derivatives have shown promise in inhibiting specific enzymatic pathways involved in various diseases. The hydrochloride salt form enhances the solubility and bioavailability of the compound, making it more suitable for pharmaceutical applications.
In addition to its role as a synthetic intermediate, [(2,5-dimethylphenyl)methyl]hydrazine hydrochloride has been investigated for its potential in medicinal chemistry. Researchers have explored its reactivity with various electrophiles, leading to the formation of novel heterocyclic compounds. These compounds have been found to exhibit interesting pharmacological properties, including antitumor and anti-inflammatory effects. The structural flexibility of the2,5-dimethylphenyl group allows for further modifications, enabling the tailoring of biological activity to target specific diseases.
The compound's significance extends beyond academic research; it also holds promise for industrial applications. The ability to functionalize[(2,5-dimethylphenyl)methyl]hydrazine hydrochloride opens up possibilities for the development of new materials and agrochemicals. Its stability under various conditions makes it a reliable component in synthetic processes. Furthermore, the hydrochloride salt form ensures consistent quality and performance across different applications.
In conclusion, [(2,5-dimethylphenyl)methyl]hydrazine hydrochloride (CAS No. 1351630-64-2) is a multifaceted compound with broad applications in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features and reactivity make it a valuable tool for researchers developing new therapeutic agents and materials. As our understanding of its properties continues to grow, so too will its role in advancing scientific and industrial innovation.
1351630-64-2 ([(2,5-dimethylphenyl)methyl]hydrazine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)